Cas no 902025-39-2 (5-methyl-3-phenyl-6-(prop-2-en-1-yl)-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: 5-methyl-3-phenyl-6-(prop-2-en-1-yl)-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 902025-39-2
• MF: C₂₂H₂₁N₅
• MW: 355.435643911362
• CID: 5425234
• Update Time: 2025-05-30

5-methyl-3-phenyl-6-(prop-2-en-1-yl)-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-methyl-3-phenyl-6-(prop-2-en-1-yl)-N-(pyridin-3-ylmethyl)pyrazolo[1,5-a]pyrimidin-7-amine
• 5-methyl-3-phenyl-6-(prop-2-en-1-yl)-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C22H21N5/c1-3-8-19-16(2)26-22-20(18-10-5-4-6-11-18)15-25-27(22)21(19)24-14-17-9-7-12-23-13-17/h3-7,9-13,15,24H,1,8,14H2,2H3
• InChI Key： WGERHUKJTHQUQT-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C=NN1C(NCC1=CC=CN=C1)=C(CC=C)C(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-methyl-3-phenyl-6-(prop-2-en-1-yl)-N-(pyridin-3-yl)methylpyrazolo1,5-apyrimidin-7-amine

5-Methyl-3-phenyl-6-(prop-2-en-1-yl)-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine: A Comprehensive Overview

The compound with CAS No. 902025-39-2, known as 5-methyl-3-phenyl-6-(prop-2-en-1-yl)-N-(pyridin-3-yl)methylpyrazolo[1,5-a]pyrimidin-7-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are well-known for their potential in drug discovery due to their unique structural features and bioactivity profiles.

The molecular structure of this compound is characterized by a pyrazolo[1,5-a]pyrimidine core, which serves as a scaffold for various functional groups. The presence of a methyl group at position 5, a phenyl group at position 3, and a propenyl group at position 6 introduces significant structural diversity. Additionally, the N-(pyridin-3-y)methyl substituent at position 7 further enhances the molecule's complexity and potential for interaction with biological targets.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in the development of kinase inhibitors. Kinases are critical enzymes involved in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. The ability of this compound to modulate kinase activity makes it a promising candidate for anti-cancer drug development.

Moreover, the propenyl group at position 6 introduces an element of conjugation into the molecule, potentially influencing its electronic properties and bioavailability. This feature has been explored in recent research to optimize drug delivery systems and enhance the compound's pharmacokinetic profile.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine core. Subsequent steps involve the introduction of functional groups through various coupling reactions and substitutions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

In terms of biological activity, this compound has shown potent inhibitory effects against several oncogenic kinases in vitro. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cell lines while exhibiting minimal toxicity to normal cells. These findings underscore its potential as a targeted therapy for various malignancies.

Furthermore, computational studies using molecular docking techniques have provided insights into the binding modes of this compound with its target kinases. These studies reveal that the methyl and phenyl groups play critical roles in stabilizing interactions within the kinase active site.

The N-(pyridin-3-y)methyl substituent has also been implicated in modulating the compound's pharmacokinetic properties. Pyridine rings are known for their ability to enhance solubility and permeability, which are essential for effective drug delivery.

In conclusion, CAS No. 902025-39-2 represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activity profiles. Continued research into its synthesis, optimization, and therapeutic applications is expected to yield novel insights into its potential as a future anti-cancer agent.